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Compound of Interest

Compound Name: 3'-O-Methylorobol

Cat. No.: B600622 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the natural plant sources of the

isoflavone 3'-O-Methylorobol. The document summarizes current knowledge on plant origins,

quantitative yields, detailed experimental protocols for extraction and isolation, and potential

biological signaling pathways, serving as a valuable resource for researchers in natural product

chemistry, pharmacology, and drug development.

Natural Plant Sources and Quantitative Data
3'-O-Methylorobol has been identified in a select number of plant species, primarily within the

Fabaceae (legume) family. The concentration of this isoflavone can vary depending on the

plant part, geographical location, and harvesting time. A summary of known plant sources and

available quantitative data is presented in Table 1.
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Plant Species Family Plant Part(s)
Yield of 3'-O-
Methylorobol

Reference(s)

Alhagi maurorum

var. sparsifolium
Fabaceae Aerial parts

17 mg from 400

g (0.00425%

yield)

[1]

Flemingia

macrophylla
Fabaceae Not specified Not Quantified [2]

Dalbergia sissoo Fabaceae Not specified Not Quantified [2]

Crotalaria

lachnophora
Fabaceae Not specified Not Quantified [2]

Flemingia

philippinensis
Fabaceae Roots Not Quantified [3]

Table 1: Natural Plant Sources of 3'-O-Methylorobol and Reported Yields

Experimental Protocols: Extraction and Isolation
The extraction and isolation of 3'-O-Methylorobol from plant matrices typically involve solvent

extraction followed by chromatographic purification. Below are detailed methodologies

synthesized from published literature for the efficient recovery of this isoflavone.

General Extraction Protocol for Isoflavones from
Fabaceae
This protocol outlines a general procedure for the extraction of isoflavones, including 3'-O-
Methylorobol, from plant material.

Workflow for General Isoflavone Extraction
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Plant Material Collection and Preparation
(e.g., aerial parts, roots)

Drying and Grinding
(Air or oven drying, grinding to a fine powder)

Solvent Extraction
(Maceration or Soxhlet with methanol or ethanol)

Filtration and Concentration
(Removal of solid material, solvent evaporation under reduced pressure)

Crude Extract
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Crude Isoflavone Extract

Silica Gel Column Chromatography
(Elution with a gradient of non-polar to polar solvents, e.g., hexane-ethyl acetate)

Fraction Collection and TLC Analysis

Sephadex LH-20 Column Chromatography
(Size exclusion chromatography, typically with methanol)

Further Purification (Optional)
(e.g., Preparative HPLC on a C18 column)

Pure 3'-O-Methylorobol
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Inflammatory Stimuli
(e.g., LPS, TNF-α)

IKK Activation

IκBα Phosphorylation
and Degradation

NF-κB (p65/p50) Nuclear Translocation

Pro-inflammatory Gene Expression
(e.g., COX-2, iNOS, cytokines)

3'-O-Methylorobol
(Isoflavone)

 

Growth Factors

Receptor Tyrosine Kinase

PI3K Activation

PIP2 to PIP3 Conversion

Akt Phosphorylation
(Activation)

Downstream Effects
(Cell Survival, Proliferation)

3'-O-Methylorobol
(Isoflavone)
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Mitogens

Receptor

Ras Activation

Raf Activation

MEK Phosphorylation

ERK Phosphorylation

Transcription Factor Activation
(e.g., AP-1)

3'-O-Methylorobol
(Isoflavone)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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